Cas no 6159-49-5 (Sodium 2-(pyridazin-3-yl)acetate)

• Product Name: Sodium 2-(pyridazin-3-yl)acetate
• CAS No: 6159-49-5
• MF: C₆H₅N₂NaO₂
• MW: 160.105871915817
• CID: 954772
• Update Time: 2023-08-02

Sodium 2-(pyridazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• SODIUM UROCANATE
• sodium,2-pyridazin-3-ylacetate
• sodium 2-(pyridazin-3-yl)acetate
• Sodium (pyridazin-3-yl)acetate
• Sodium 2-(pyridazin-3-yl)acetate

• Inchi： 1S/C6H6N2O2.Na/c9-6(10)4-5-2-1-3-7-8-5;/h1-3H,4H2,(H,9,10);/q;+1/p-1
• InChI Key： RDOZLNKQMVCJPN-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC1=CC=CN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 65.9